Cas no 921788-33-2 (ethyl 5-2-(3,4-dimethylphenyl)acetamido-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-2-(3,4-dimethylphenyl)acetamido-3-methylthiophene-2-carboxylate
• CAS No: 921788-33-2
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 6173747
• PubChem ID: 8571623
• Update Time: 2025-05-21

ethyl 5-2-(3,4-dimethylphenyl)acetamido-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-2-(3,4-dimethylphenyl)acetamido-3-methylthiophene-2-carboxylate
• ethyl 5-[[2-(3,4-dimethylphenyl)acetyl]amino]-3-methylthiophene-2-carboxylate
• ethyl 5-(2-(3,4-dimethylphenyl)acetamido)-3-methylthiophene-2-carboxylate
• F2250-0781
• AKOS026681602
• 921788-33-2
• ethyl 5-[2-(3,4-dimethylphenyl)acetamido]-3-methylthiophene-2-carboxylate

• Inchi： 1S/C18H21NO3S/c1-5-22-18(21)17-13(4)9-16(23-17)19-15(20)10-14-7-6-11(2)12(3)8-14/h6-9H,5,10H2,1-4H3,(H,19,20)
• InChI Key： ZPZSXXRKEQJBTK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C=C1NC(CC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on ethyl 5-2-(3,4-dimethylphenyl)acetamido-3-methylthiophene-2-carboxylate

Ethyl 5-[2-(3,4-Dimethylphenyl)acetamido]-3-methylthiophene-2-carboxylate: A Comprehensive Overview

Ethyl 5-[2-(3,4-Dimethylphenyl)acetamido]-3-methylthiophene-2-carboxylate, with the CAS number 921788-33-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with an ethyl ester group, an N-acetyl group, and a dimethylphenyl moiety. The combination of these functional groups imparts distinctive chemical properties that make it a valuable compound for various applications.

The thiophene ring in this compound is a five-membered aromatic heterocycle containing one sulfur atom. This structure is known for its stability and ability to participate in various chemical reactions, making it a versatile building block in organic synthesis. The presence of the ethyl ester group at the 2-position of the thiophene ring suggests that this compound may exhibit good solubility in organic solvents, which is advantageous for its use in solution-based chemical processes. Additionally, the N-acetyl group at the 5-position introduces amide functionality, which can participate in hydrogen bonding and other non-covalent interactions, potentially influencing the compound's reactivity and stability.

One of the most notable features of this compound is the presence of the 3,4-dimethylphenyl group attached to the acetamido moiety. This substituent not only adds bulk to the molecule but also introduces electron-donating methyl groups that can influence the electronic properties of the molecule. Such modifications are often exploited in drug design to enhance bioavailability or to modulate pharmacokinetic profiles. Recent studies have shown that similar compounds with aromatic substituents can exhibit interesting biological activities, including anti-inflammatory and antioxidant properties.

From a synthetic perspective, ethyl 5-[2-(3,4-Dimethylphenyl)acetamido]-3-methylthiophene-2-carboxylate can be prepared through a series of well-established organic reactions. For instance, the thiophene ring can be synthesized via cyclization reactions involving appropriate precursors such as thioacetals or thioketones. The substitution at specific positions on the thiophene ring can then be achieved through nucleophilic aromatic substitution or other directed metallation techniques. The introduction of the ester and amide groups typically involves standard coupling reactions or acylation procedures.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with high accuracy. For example, density functional theory (DFT) calculations have been used to study the electronic structure of thiophene derivatives, providing insights into their potential applications in optoelectronic devices. These studies suggest that ethyl 5-[2-(3,4-Dimethylphenyl)acetamido]-3-methylthiophene-2-carboxylate may exhibit desirable electronic properties for use in organic light-emitting diodes (OLEDs) or photovoltaic materials.

In terms of biological applications, this compound has shown promise as a potential lead molecule in drug discovery programs. Its structure resembles certain bioactive compounds reported in recent literature, particularly those with anti-cancer and anti-inflammatory activities. Researchers have explored similar compounds as inhibitors of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). While specific data on this particular compound are not yet available, its structural features suggest that it warrants further investigation in preclinical studies.

Moreover, ethyl 5-[2-(3,4-Dimethylphenyl)acetamido]-3-methylthiophene-2-carboxylate has been studied for its potential role in polymer chemistry. The thiophene moiety can serve as a building block for constructing conjugated polymers with tailored electronic properties. Recent research has demonstrated that such polymers can exhibit excellent charge transport characteristics, making them suitable for applications in flexible electronics and sensors.

In conclusion, ethyl 5-[2-(3,4-Dimethylphenyl)acetamido]-3-methylthiophene-2-carboxylate is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables it to participate in diverse chemical reactions and endows it with properties suitable for applications ranging from materials science to pharmacology. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.